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Chemical Profile and Drug-Likeness

Daturaolone (IUPAC name: (4aR,5R,6aR,6bS,8aR,12aR,14aR,14bR)-5-Hydroxy-4,4,6a,6b,8a,14b-

hexamethyl-1,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-octadecahydropicen-3(2H)-one) is a natural

product isolated from various Datura species and other plants like Pistacia integerrima [1] [2] [3].

Early-stage Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) predictions and

drug-likeness evaluations are summarized in the table below.

Property Prediction / Value Method / Notes

Molecular Formula C₃₀H₄₈O₂ -

Molecular Weight 440.712 g·mol⁻¹ -

Lipinski's Rule Compliant (3 of 4 rules) Bioavailability Score: 0.55 [3] [4]

Drug-Likeness Score 0.33 Better than some reference drugs (e.g., valproic

acid) [3] [4]

GI Absorption High Caco-2 permeability: 34.6 nm/s [3] [4]

BBB Permeation No Suggests low risk of CNS side effects [3] [4]
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Property Prediction / Value Method / Notes

Plasma Protein
Binding

High (100%) May impact compound's free concentration [3] [4]

CYP Inhibition CYP1A2, CYP2C19,
CYP3A4

Potential for drug-drug interactions [3] [4]

hERG Inhibition Low risk Suggests low cardiotoxicity risk [3] [4]

Carcinogenicity Non-carcinogen Predicted [3]

Pharmacological Activities and Mechanisms

Daturaolone exhibits a multi-target mechanism of action, primarily centered on inhibiting key inflammatory

pathways.

Pharmacological
Activity

Model / Assay Key Results / Potency
Proposed Mechanism of
Action

Anti-inflammatory Carrageenan-

induced paw edema
(mouse)

ED₅₀ = 10.1 mg/kg;

81.7% reduction [2] [3]
[5]

Inhibition of COX-1/2 [2]

[3], Reduction of NF-κB &
NO [3] [4]

Antinociceptive
(Pain Relief)

Acetic acid-induced
writhing (mouse)

ED₅₀ = 13.8 mg/kg;
89.5% antinociception

[2] [3] [5]

Interaction with
inflammatory pain

pathways [3] [4]

Antidepressant Tail suspension test

(mouse)

68 ± 9.22 s immobility

time [3] [4]

Interaction with serotonin &

dopamine systems; NO
reduction [3] [4]

Antibacterial &
Antifungal

In vitro vs. S. aureus,
K. pneumoniae

Inhibited bacterial
growth [1]

Not fully elucidated

Cytotoxic In vitro vs. Huh7.5
liver cancer cells

IC₅₀ = 17.32 ± 1.43
µg/mL [3] [4]

Not fully elucidated
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The following diagram illustrates the primary anti-inflammatory signaling pathway and molecular targets of

daturaolone based on current research.

Inflammatory Stimulus

NF-κB Pathway

Pro-inflammatory Genes

COX-2 EnzymeiNOS Enzyme

PGE2Nitric Oxide (NO)

Inflammation & Pain

Daturaolone

Inhibits

Inhibits

Click to download full resolution via product page

Daturaolone's inhibition of NF-κB, COX-2, and iNOS in the inflammatory cascade.

Experimental Protocols for Key Assays

For researchers seeking to replicate or build upon these findings, here are summaries of the key experimental

methodologies.
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In Vivo Anti-inflammatory Model (Carrageenan-Induced Paw
Edema)

Animals: Male BALB/c mice (25-30 g) [2].

Grouping: 9 groups (n=6). Negative control (saline), positive control (diclofenac, 1-30 mg/kg), and
treatment groups (daturaolone, 1-30 mg/kg) [2].

Edema Induction: Subplantar injection of 50 μL of 1% γ-carrageenan into the right paw 30 minutes
after drug administration (i.p.) [2].

Measurement: Paw volume measured using a plethysmometer at 1-5 hours post-carrageenan
injection. Edema calculated as the percentage change from baseline volume [2].

Data Analysis: % Inhibition of edema is calculated. ED₅₀ is determined using linear regression [2].

In Vitro Nitric Oxide (NO) Inhibition Assay

Cell Line: Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages [3] [4].
Procedure: Cells are stimulated with LPS to induce NO production. Daturaolone is tested at various

concentrations [3] [4].
NO Measurement: Nitrite accumulation in the culture supernatant is measured using the Griess

reagent. The IC₅₀ value is calculated from the dose-response curve [3] [4].

Research Status and Future Directions

Current Evidence: The anti-inflammatory and antinociceptive effects of daturaolone are robust,
supported by in silico, in vitro, and in vivo data. Its multi-target action is a significant advantage for

modulating complex inflammatory networks [3] [4].
Major Research Gaps: The current pharmacokinetic data is primarily predictive. No actual in vivo
pharmacokinetic study results (e.g., half-life, clearance, volume of distribution) are available.
Detailed toxicology and safety profiles beyond acute models are also lacking [3].

Challenges and Opportunities: Like many natural triterpenoids, daturaolone may face challenges
with low water solubility and bioavailability, which are common barriers for pentacyclic

triterpenoids [6]. Future work should focus on thorough ADMET profiling, chronic toxicity studies, and
structural modification or formulation to improve its drug-like properties [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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